Cas no 681001-72-9 (1H-Indazole-3-carboxylic acid, 4,6-dinitro-1-phenyl-)
681001-72-9 structure
Product Name:1H-Indazole-3-carboxylic acid, 4,6-dinitro-1-phenyl-
CAS No:681001-72-9
MF:C14H8N4O6
MW:328.236522674561
CID:1729459
Update Time:2024-11-27
1H-Indazole-3-carboxylic acid, 4,6-dinitro-1-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indazole-3-carboxylic acid, 4,6-dinitro-1-phenyl-
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- Inchi: 1S/C14H8N4O6/c19-14(20)13-12-10(16(15-13)8-4-2-1-3-5-8)6-9(17(21)22)7-11(12)18(23)24/h1-7H,(H,19,20)
- InChI Key: XINYYIUTCYRCRG-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2)C2=C(C([N+]([O-])=O)=CC([N+]([O-])=O)=C2)C(C(O)=O)=N1
Computed Properties
- Exact Mass: 328.04444
Experimental Properties
- Density: 1.69±0.1 g/cm3(Predicted)
- Melting Point: 216-219 °C
- Boiling Point: 520.0±50.0 °C(Predicted)
- PSA: 141.4
- pka: 0.07±0.10(Predicted)
1H-Indazole-3-carboxylic acid, 4,6-dinitro-1-phenyl- Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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